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Introduction
BODIPY FL C5, a derivative of the 4,4-difluoro-4-bora-3a,4a-diaza-s-indacene (BODIPY)

fluorophore, is a versatile and widely utilized green-fluorescent dye in biological research. Its

unique photophysical properties, including a high fluorescence quantum yield, sharp emission

spectrum, and relative insensitivity to environmental polarity and pH, make it an exceptional

tool for labeling and visualizing a variety of biomolecules and cellular structures.[1][2][3] This

technical guide provides an in-depth overview of the core spectral characteristics of BODIPY
FL C5, detailed experimental protocols for its application, and logical workflows for its use in

cellular imaging.

Core Spectral and Photophysical Properties
BODIPY FL C5 exhibits bright green fluorescence with spectral properties similar to fluorescein

(FITC) and Alexa Fluor 488.[1] However, it possesses distinct advantages, including a lack of

ionic charge and spectra that are relatively insensitive to solvent polarity and pH.[3] Its

hydrophobic nature makes it particularly well-suited for staining lipids, membranes, and other

lipophilic structures.[1][2]
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The key spectral and photophysical parameters of BODIPY FL C5 are summarized in the table

below. It is important to note that the exact excitation and emission maxima can vary slightly

depending on the solvent environment and the molecule to which it is conjugated.

Property Value References

Excitation Maximum (λex) ~500-505 nm [4][5][6][7][8]

Emission Maximum (λem) ~509-512 nm [1][4][5][6][7][8]

Molar Extinction Coefficient (ε) >80,000 cm-1M-1 [3][9]

Fluorescence Quantum Yield

(Φ)
~0.9 (in Methanol) [9][10]

Fluorescence Lifetime (τ) ~5.4 - 5.87 ns [3][11]

Molecular Weight
~320.14 g/mol (for the

carboxylic acid)
[12]

Experimental Protocols
The following are detailed methodologies for common applications of BODIPY FL C5 and its

derivatives, such as BODIPY FL C5-ceramide for Golgi staining and general lipid droplet

staining.

Protocol 1: Staining of the Golgi Apparatus with BODIPY
FL C5-Ceramide
This protocol is adapted for labeling the Golgi apparatus in both suspension and adherent cells.

Materials:

BODIPY FL C5-Ceramide

Dimethyl sulfoxide (DMSO)

Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

Phosphate-Buffered Saline (PBS)
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Serum-free cell culture medium

Cells (suspension or adherent)

Microscope slides or coverslips (for adherent cells)

Stock Solution Preparation:

Prepare a 5 mM stock solution of BODIPY FL C5-Ceramide by dissolving it in high-quality,

anhydrous DMSO.[5]

Store the stock solution at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw

cycles.[5]

Working Solution Preparation:

Dilute the 5 mM stock solution in HBSS or a similar buffer to a final working concentration of

1-10 µM.[5] The optimal concentration should be determined empirically for your specific cell

type and experimental conditions.

Staining Procedure for Suspension Cells:

Harvest the cells and centrifuge at 1000 x g for 3-5 minutes at 4°C. Discard the supernatant.

Wash the cells twice with PBS, centrifuging for 5 minutes each time.

Resuspend the cell pellet to a density of 1x106 cells/mL.

Add 1 mL of the BODIPY FL C5-Ceramide working solution to the cell suspension.

Incubate at room temperature for 20-30 minutes, protected from light.[5]

Centrifuge at 400 x g for 3-4 minutes at 4°C and discard the supernatant.[5]

Wash the cells twice with PBS for 5 minutes each.

Resuspend the cells in serum-free cell culture medium or PBS for immediate analysis.[5]

Staining Procedure for Adherent Cells:
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Culture adherent cells on sterile coverslips in a petri dish.

Remove the coverslip from the culture medium and aspirate any excess medium.

Add 100 µL of the BODIPY FL C5-Ceramide working solution to the coverslip, ensuring the

cells are completely covered.[5]

Incubate at room temperature for 20-30 minutes, protected from light.[5]

Wash the cells twice with fresh culture medium for 5 minutes each.[5]

The cells are now ready for observation by fluorescence microscopy.

Protocol 2: Staining of Neutral Lipid Droplets
This protocol provides a general guideline for staining neutral lipid droplets in cells.

Materials:

BODIPY FL C5 (or BODIPY 493/503, a close analog often used for this purpose)

DMSO

PBS

Stock Solution Preparation:

Prepare a 5 mM stock solution by dissolving 1.3 mg of the BODIPY dye in 1 mL of DMSO.

[13]

Store the stock solution at -20°C.[13]

Working Solution Preparation:

Dilute the stock solution 1:2500 in PBS to prepare a 2 µM working solution.[13]

Staining Procedure:

Grow cells under the desired culture conditions.
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At the time of staining, rinse the cells once with PBS to remove the culture medium.[13]

Add the 2 µM BODIPY staining solution to the cells and incubate for 15 minutes at 37°C in

the dark.[13]

Rinse the cells again with PBS to remove the staining solution.[13]

The cells can now be imaged live or processed for flow cytometry or fixation.

Visualized Workflows and Pathways
To aid in the conceptualization of experimental design and the underlying biological processes,

the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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